N-[2-[5-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-N'-(1-phenylethyl)oxamide

• IUPAC Name: N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-N'-(1-phenylethyl)oxamide
• InChI: InChI=1S/C20H20N2O4S/c1-13(14-6-3-2-4-7-14)22-20(25)19(24)21-12-15(23)17-9-10-18(27-17)16-8-5-11-26-16/h2-11,13,15,23H,12H2,1H3,(H,21,24)(H,22,25)
• InChI Key: MWWUDRLXLVGQRH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NCC(C2=CC=C(S2)C3=CC=CO3)O
• Molecular Formula: C20H20N2O4S
• Molecular Weight: 384.5 g/mol

Description

Thiophene is a five-membered ring made up of one sulfur atom and four carbon atoms. It’s a key component in many biologically active compounds and plays a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Oxamide is a solid, crystalline compound often used in organic synthesis.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. These methods involve condensation reactions between different compounds.

Molecular Structure Analysis

The molecular structure of thiophene includes a five-membered ring made up of one sulfur atom and four carbon atoms. Furan also has a five-membered ring, but with one oxygen atom and four carbon atoms.

Chemical Reactions Analysis

Thiophene and its derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They also play a prominent role in the advancement of organic semiconductors.

Physical And Chemical Properties Analysis

Thiophene is a colorless liquid with an unpleasant odor. It is less dense than water and insoluble in water. When heated to decomposition it emits toxic fumes of sulfur oxides.

Mechanism of Action

While the mechanism of action for the specific compound you mentioned is not available, thiophene-based molecules exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Safety and Hazards

While specific safety and hazard information for the compound you mentioned is not available, it’s important to handle all chemical compounds with care. Always follow safety data sheet guidelines when handling chemicals.

Future Directions

Thiophene-based analogs have been a topic of interest for many scientists due to their potential as biologically active compounds. Future research may focus on improving the synthesis methods and exploring the biological effects of these compounds.